Cas no 4628-12-0 (Phosphonic acid, propyl-, dibutyl ester)

• Product Name: Phosphonic acid, propyl-, dibutyl ester
• CAS No: 4628-12-0
• Molecular Formula: C₁₁H₂₅O₃P
• Molecular Weight: 236.2882
• MDL: MFCD00041391
• CID: 330797
• PubChem ID: 99440

Phosphonic acid, propyl-, dibutyl ester Properties

Names and Identifiers

• Phosphonic acid, propyl-, dibutyl ester
• 1-[butoxy(propyl)phosphoryl]oxybutane
• DIBUTYL(1-PROPYL)PHOSPHONATE
• Dibutyl propanephosphonate
• Dibutyl propylphosphonate
• Di-n-butyl-propylphosphonat
• Propylphosphonsaeure-dibutylester
• SCHEMBL4451507
• NSC222698
• NSC 222698
• BRN 2413636
• dibutyl(1-propyl)phosphonate, min. 95 %
• 4628-12-0
• C724UGU5SQ
• AKOS017343281
• NSC-222698
• O,O-dibutyl n-propylphosphonate
• FT-0625163
• Di-n-butyl 1-propanephosphonate
• DTXSID70196782
• WLN: 4OPO&3&O4
• XCUMIEFHVASVMQ-UHFFFAOYSA-N
• Propylphosphonic acid, dibutyl ester
• Z56763453
• MFCD00041391

• MDL： MFCD00041391
• InChIKey： XCUMIEFHVASVMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H25O3P/c1-4-7-9-13-15(12,11-6-3)14-10-8-5-2/h4-11H2,1-3H3
• SMILES： C(P(=O)(OCCCC)OCCCC)CC

Computed Properties

• Exact Mass: 236.15400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 236.15413165g/mol
• Heavy Atom Count: 15
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 4.22290
• PSA: 45.34000
• Color/Form: colorless liquid
• Solubility: Uncertain

Phosphonic acid, propyl-, dibutyl ester Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Phosphonic acid, propyl-, dibutyl ester Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%